Cas no 943605-85-4 (6-Bromo-7-methylquinazolin-4(3H)-one)

6-Bromo-7-methylquinazolin-4(3H)-one structure

943605-85-4 structure

Product Name:6-Bromo-7-methylquinazolin-4(3H)-one

CAS No:943605-85-4

MF:C₉H₇BrN₂O

MW:239.068681001663

MDL:MFCD12400750

CID:842314

Update Time:2023-09-21

6-Bromo-7-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-7-methylquinazolin-4(3H)-one
- 6-bromo-7-methyl-1H-quinazolin-4-one
- 6-bromo-7-methyl-4(3H)-Quinazolinone
- 6-Bromo-7-methyl-4(3H)-quinazolinone (ACI)
- MDL： MFCD12400750
- Inchi： 1S/C9H7BrN2O/c1-5-2-8-6(3-7(5)10)9(13)12-4-11-8/h2-4H,1H3,(H,11,12,13)
- InChI Key： FKRDXXSLEVUNSW-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC(C)=C(C=2)Br)NC=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0

Experimental Properties

Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.024 g/l) (25 º C),

6-Bromo-7-methylquinazolin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B198155-25mg	6-Bromo-7-methylquinazolin-4(3H)-one	943605-85-4		25mg	$ 120.00	2022-06-07
TRC	B198155-50mg	6-Bromo-7-methylquinazolin-4(3H)-one	943605-85-4		50mg	$ 195.00	2022-06-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-1946-5g	6-bromo-7-methylquinazolin-4(3H)-one	943605-85-4	95	5g	$1250	2021-06-26
Chemenu	CM142362-1g	6-bromo-7-methylquinazolin-4(3H)-one	943605-85-4	95%	1g	$690	2024-07-19
Chemenu	CM142362-250mg	6-bromo-7-methylquinazolin-4(3H)-one	943605-85-4	95%	250mg	$217	2021-08-05
Chemenu	CM142362-1g	6-bromo-7-methylquinazolin-4(3H)-one	943605-85-4	95%	1g	$542	2021-08-05
Alichem	A189011952-1g	6-Bromo-7-methylquinazolin-4(3H)-one	943605-85-4	95%	1g	$765.90	2023-08-31
eNovation Chemicals LLC	Y0998816-5g	6-Bromo-7-methylquinazolin-4(3H)-one	943605-85-4	95%	5g	$2280	2024-08-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-1946-10g	6-bromo-7-methylquinazolin-4(3H)-one	943605-85-4	95%	10g	$1400	2023-09-07
eNovation Chemicals LLC	Y0998816-5g	6-bromo-7-methylquinazolin-4(3H)-one	943605-85-4	95%	5g	$2280	2025-02-28

6-Bromo-7-methylquinazolin-4(3H)-one Production Method

Production Method 1

75844-40-5

943605-85-4

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid , Methanol ; 5 min, rt; 5 h, rt

Reference

: Preparation of thieno[3,2-d]pyrimidine derivatives having inhibitory activity for protein kinases

, World Intellectual Property Organization, , ,

Production Method 2

106976-24-3

463-52-5

943605-85-4

Reaction Conditions

1.1 Solvents: 2-Methoxyethanol ; 3 h, 120 °C

Reference

: Preparation of the quinazoline compounds and their application as EGFR inhibitor

, World Intellectual Property Organization, , ,

Production Method 3

75844-40-5

943605-85-4

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Methanol ; 5 min, rt
1.2 Reagents: Bromine ; 3 h, rt

Reference

: Preparation of nitrogen-containing bicyclic heteroaryl compounds as antitumor agents

, United States, , ,

Production Method 4

1823928-83-1

943605-85-4

Reaction Conditions

1.1 5 - 8 h, rt → 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, 0 °C

Reference

: Preparation of pyrimidine derivatives as cell apoptosis signal-regulating kinase inhibitors

, China, , ,

Production Method 5

75844-40-5

943605-85-4

Reaction Conditions

1.1 Reagents: Acetic acid , Bromine Solvents: Methanol ; 5 min, rt; rt; 3 h, rt

Reference

: Isoquinoline derivatives as Raf kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 6

75844-40-5

943605-85-4

Reaction Conditions

1.1 Solvents: Acetic acid , Methanol ; rt; 3 h, 25 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

: Process for preparation of arylamide compound, pharmaceutical composition comprising same, and use thereof

, World Intellectual Property Organization, , ,